Cas no 1003845-08-6 (2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine)

• Product Name: 2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• CAS No: 1003845-08-6
• MF: C₁₀H₁₄BClN₂O₂
• MW: 240.494361400604
• MDL: MFCD11856048
• CID: 827699
• PubChem ID: 51341943
• Update Time: 2025-11-02

2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• 2-chloro-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrimidine
• 2-CHLOROPYRIMIDINE-5-BORONIC ACID PINACOL ESTER
• 2-(5-Chloro-2-pyrimidyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-Chloro-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyrimidine
• 2-ChloropyriMidin-5-ylboronic acid pinacol ester
• 2-dioxaborolan-2-yl)pyriMidine
• BBL102102
• MFCD11856048
• CS-W006099
• 1003845-08-6
• SCHEMBL759177
• STL555901
• DS-14936
• SY110314
• 2-chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• BCP11819
• DB-356034
• AKOS015942586
• DTXSID80679854
• EN300-268858
• 2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine...
• J-508780
• C3436
• (2-CHLOROPYRIMIDIN-5-YL)BORONIC ACID PINACOL ESTER
• Pyrimidine, 2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• MB10171

• MDL： MFCD11856048
• Inchi： 1S/C10H14BClN2O2/c1-9(2)10(3,4)16-11(15-9)7-5-13-8(12)14-6-7/h5-6H,1-4H3
• InChI Key： VLAPDEKXZLRRKV-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(B2OC(C)(C)C(C)(C)O2)C=N1

Computed Properties

• Exact Mass: 240.08400
• Monoisotopic Mass: 240.0836856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 65.0 to 69.0 deg-C
• PSA: 44.24000
• LogP: 1.42920

2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine

Comprehensive Overview of 2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine (CAS No. 1003845-08-6)

2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine, with the CAS number 1003845-08-6, is a highly versatile boronic ester derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine family, a critical scaffold in drug discovery due to its role in nucleobase analogs and kinase inhibitors. The presence of the dioxaborolane group enhances its reactivity in Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern synthetic chemistry for constructing C-C bonds.

In recent years, the demand for boron-containing compounds like 2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine has surged, driven by their applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Researchers frequently search for "boronic acid derivatives in drug discovery" or "pyrimidine-based Suzuki coupling reagents," reflecting the compound's relevance in cutting-edge therapeutic development. Its stability under physiological conditions makes it a preferred intermediate for bioconjugation and radiolabeling.

The synthesis of CAS 1003845-08-6 typically involves palladium-catalyzed borylation of halogenated pyrimidines, a process optimized for high yields and minimal byproducts. Analytical techniques such as NMR spectroscopy and HPLC-MS are employed to verify purity, which is crucial for high-throughput screening in oncology and antiviral research. Notably, this compound's chloropyrimidine moiety allows further functionalization, enabling the creation of diverse small-molecule libraries.

From an industrial perspective, 2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine aligns with green chemistry principles due to its recyclable byproducts and compatibility with flow chemistry systems. Queries like "sustainable boron reagents" or "scalable pyrimidine synthesis" highlight its eco-friendly appeal. Additionally, its role in DNA-encoded library (DEL) technology has garnered attention, as it facilitates rapid hit identification in drug discovery campaigns.

In summary, CAS 1003845-08-6 exemplifies the intersection of synthetic utility and biomedical innovation. Its adaptability to click chemistry and photoredox catalysis further expands its utility, addressing trending topics such as "next-generation drug modalities" and "precision medicine toolkits." As research advances, this compound will undoubtedly remain pivotal in unlocking novel therapeutic pathways.